Cas no 1206990-42-2 (methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate)
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- OISAUAGLPXFZBV-UHFFFAOYSA-N
- methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
-
- Inchi: 1S/C24H25N3O5S2/c1-17-5-3-8-20(15-17)26-10-12-27(13-11-26)34(30,31)21-9-14-33-22(21)23(28)25-19-7-4-6-18(16-19)24(29)32-2/h3-9,14-16H,10-13H2,1-2H3,(H,25,28)
- InChI Key: OISAUAGLPXFZBV-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(NC(C2SC=CC=2S(N2CCN(C3=CC=CC(C)=C3)CC2)(=O)=O)=O)=C1
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-2536-2μmol |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-5μmol |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-10μmol |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-20μmol |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-1mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-2mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-3mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-4mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-5mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-2536-10mg |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate |
1206990-42-2 | 10mg |
$79.0 | 2023-09-10 |
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
Methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2): A Comprehensive Overview
Methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid and thiophene, with a piperazine moiety and a sulfonyl group. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.
The molecular structure of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate is characterized by a central thiophene ring, which is substituted with an amide group and a sulfonyl-piperazine moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, such as enhanced solubility and improved bioavailability. The piperazine ring, in particular, is known for its ability to interact with various receptors and transporters in the central nervous system (CNS), making it a valuable scaffold in the design of CNS-active drugs.
Recent studies have highlighted the potential of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological hallmark of Alzheimer's disease. Additionally, it has been shown to modulate the activity of microglia, reducing neuroinflammation and promoting neuronal survival.
In the context of cancer research, methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate has been investigated for its antitumor properties. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis. A notable study published in Cancer Research found that the compound effectively inhibited the growth of human breast cancer cells in vitro and in vivo, suggesting its potential as a novel anticancer agent.
The pharmacokinetic properties of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.
Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate in various disease models, with preliminary results showing promising outcomes.
In conclusion, methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable compound for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.
1206990-42-2 (methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)